Cas no 2757-83-7 (2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-)
2757-83-7 structure
Product Name:2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-
CAS No:2757-83-7
MF:C5H4N2O4
MW:156.096261024475
CID:261970
PubChem ID:257345
Update Time:2025-04-19
2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-
- 1-methyl-1,3-diazinane-2,4,5,6-tetrone
- 1-methylalloxan
- 1-methylalloxane
- 1-methylpyrimidine-2,4,5,6(1h,3h)-tetrone
- 3-methylalloxan
- AC1L5WKT
- AC1Q6DC3
- AR-1C4758
- CCG-40521
- CTK4F9904
- Methylalloxane hydrate
- N-methyl alloxan
- N-methyl-alloxan
- N-methylalloxane
- NSC85316
- SureCN251169
- SCHEMBL251169
- DTXSID70292753
- 2,4,5,6(1H,3H)-Pyrimidinetetrone, 1-methyl-
- NSC 85316
- 2757-83-7
- EN300-7717793
- methylalloxan
- NSC-85316
-
- Inchi: 1S/C5H4N2O4/c1-7-4(10)2(8)3(9)6-5(7)11/h1H3,(H,6,9,11)
- InChI Key: MYANJNWISKAXRA-UHFFFAOYSA-N
- SMILES: O=C1C(C(NC(N1C)=O)=O)=O
Computed Properties
- Exact Mass: 156.01712
- Monoisotopic Mass: 156.01710661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 83.55
2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7717793-0.05g |
1-methyl-1,3-diazinane-2,4,5,6-tetrone |
2757-83-7 | 95.0% | 0.05g |
$344.0 | 2025-03-21 | |
| Enamine | EN300-7717793-0.1g |
1-methyl-1,3-diazinane-2,4,5,6-tetrone |
2757-83-7 | 95.0% | 0.1g |
$515.0 | 2025-03-21 | |
| Enamine | EN300-7717793-0.25g |
1-methyl-1,3-diazinane-2,4,5,6-tetrone |
2757-83-7 | 95.0% | 0.25g |
$735.0 | 2025-03-21 | |
| Enamine | EN300-7717793-0.5g |
1-methyl-1,3-diazinane-2,4,5,6-tetrone |
2757-83-7 | 95.0% | 0.5g |
$1158.0 | 2025-03-21 | |
| Enamine | EN300-7717793-1.0g |
1-methyl-1,3-diazinane-2,4,5,6-tetrone |
2757-83-7 | 95.0% | 1.0g |
$1485.0 | 2025-03-21 | |
| Enamine | EN300-7717793-2.5g |
1-methyl-1,3-diazinane-2,4,5,6-tetrone |
2757-83-7 | 95.0% | 2.5g |
$2912.0 | 2025-03-21 | |
| Enamine | EN300-7717793-5.0g |
1-methyl-1,3-diazinane-2,4,5,6-tetrone |
2757-83-7 | 95.0% | 5.0g |
$4309.0 | 2025-03-21 | |
| Enamine | EN300-7717793-10.0g |
1-methyl-1,3-diazinane-2,4,5,6-tetrone |
2757-83-7 | 95.0% | 10.0g |
$6390.0 | 2025-03-21 | |
| Aaron | AR002USU-50mg |
2,4,5,6(1H,3H)-Pyrimidinetetrone, 1-methyl- |
2757-83-7 | 95% | 50mg |
$498.00 | 2025-02-13 | |
| Aaron | AR002USU-100mg |
2,4,5,6(1H,3H)-Pyrimidinetetrone, 1-methyl- |
2757-83-7 | 95% | 100mg |
$734.00 | 2025-02-13 |
2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl- Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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